ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C19H17ClN2O3/c1-2-25-19(24)17-15(12-8-10-14(20)11-9-12)16(21-22-17)18(23)13-6-4-3-5-7-13/h3-11,15,17,22H,2H2,1H3
• InChI Key: IBJQAFUVHQUZBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(C(=NN1)C(=O)C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol

Description

Ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. It belongs to the class of pyrazoles, which are known for their diverse biological activities such as anti-inflammatory, analgesic, and anticancer properties.

Mechanism of Action

The mechanism of action of ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate is not fully understood. However, it has been suggested that it exerts its biological activities by modulating various signaling pathways such as MAPK/ERK, NF-κB, and PI3K/Akt. It also interacts with various enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate has been shown to have various biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also reduces the expression of COX-2 and MMP-9, which are involved in inflammation and cancer progression. In addition, it has been shown to increase the level of GABA, a neurotransmitter that is involved in the regulation of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate is its diverse biological activities, which make it a potential candidate for the development of drugs for various diseases. It is also relatively easy to synthesize and can be obtained in good yield. However, one of the limitations is its poor solubility in water, which makes it difficult to administer in vivo. It also has low bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate. One direction is to optimize the synthesis method to improve the yield and purity of the product. Another direction is to investigate its pharmacokinetic and pharmacodynamic properties in vivo to determine its efficacy and safety. It is also important to identify its molecular target(s) and elucidate its mechanism of action. In addition, further studies are needed to explore its potential applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders.
In conclusion, ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate is a chemical compound that has shown promising biological activities and potential applications in drug development. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations in the field of drug development.

Synthesis Methods

The synthesis of ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate involves the reaction of ethyl acetoacetate, 4-chlorobenzaldehyde, and hydrazine hydrate in the presence of acetic acid. The reaction proceeds through a multistep process, which includes the formation of a Schiff base intermediate followed by cyclization and esterification. The yield of the product can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst.

Scientific Research Applications

Ethyl 3-benzoyl-4-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate has been extensively studied for its potential applications in drug development. It has been reported to exhibit promising anticancer activity against various cancer cell lines such as breast, colon, and lung cancer. It also possesses anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. In addition, it has been shown to have anticonvulsant and antidepressant effects.